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Compound of Interest
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Cat. No.: B1345759

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclohexanesulfonamide (CAS No. 2438-38-2) is an organic compound featuring a
cyclohexane ring bonded to a sulfonamide functional group. While structurally simple, this
compound serves as a valuable building block in medicinal chemistry and other areas of
chemical synthesis. This guide provides a comprehensive overview of its known physical and
chemical properties, experimental protocols for their determination, and a summary of its
synthesis.

Physical Properties

Cyclohexanesulfonamide is typically a white to off-white solid at room temperature. It is
soluble in polar solvents, a characteristic enhanced by the hydrophilic nature of the
sulfonamide group.[1]

Tabulated Physical Properties
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Property Value Source(s)
Molecular Formula CeH13NO2S [1]
Molecular Weight 163.24 g/mol [1][2]
Melting Point 94-95 °C [2]

Boiling Point 299.8 °C at 760 mmHg [2][3]
Density 1.22 g/cm3 [2]

Vapor Pressure 0.00116 mmHg at 25°C [2]

Flash Point 135.1°C [2]
Appearance White to off-white solid [1]

- Soluble in polar solvents like
Solubility [1]
water and alcohols

Chemical Properties

The chemical reactivity of cyclohexanesulfonamide is primarily dictated by the sulfonamide
functional group. It exhibits moderate stability under standard conditions.[1]

Acidity
The sulfonamide proton (-SO2NH3) is weakly acidic. The predicted pKa for

cyclohexanesulfonamide is approximately 10.58.[4] This acidity allows for the formation of
salts with strong bases.

Reactivity

Cyclohexanesulfonamide can participate in various chemical reactions, including nucleophilic
substitutions at the nitrogen atom and other transformations characteristic of sulfonamides.[1]

Synthesis

The most direct synthesis of cyclohexanesulfonamide involves the reaction of
cyclohexanesulfonyl chloride with ammonia. This is a standard nucleophilic acyl substitution
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reaction where the nitrogen atom of ammonia acts as a nucleophile, attacking the electrophilic
sulfur atom of the sulfonyl chloride and displacing the chloride leaving group.

[Cyclohexanesulfonyl Chlorida * NHs
Ammonia (NHs)

Reaction Intermediate - HC [Cyclohexanesulfonamide]

Click to download full resolution via product page

Synthesis of Cyclohexanesulfonamide from Cyclohexanesulfonyl Chloride and Ammonia.

Experimental Protocols

The following sections detail generalized experimental protocols for determining the key
physical properties of cyclohexanesulfonamide.

Determination of Melting Point

The melting point can be determined using a capillary method with a melting point apparatus.

Protocol:

A small, finely powdered sample of cyclohexanesulfonamide is packed into a capillary
tube, sealed at one end.

e The capillary tube is placed in a melting point apparatus.

o The sample is heated at a slow, controlled rate (e.g., 1-2 °C per minute) near the expected
melting point.

e The temperature at which the substance begins to melt and the temperature at which it
becomes completely liquid are recorded as the melting point range.
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(Pack powdered sample into capillary tube)

Glace in melting point apparatus)
(Heat slowly and observe)

Gecord temperature range)
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Workflow for Melting Point Determination.

Determination of Boiling Point

For high-boiling point solids like cyclohexanesulfonamide, distillation under reduced pressure
is the preferred method to prevent decomposition. The boiling point at atmospheric pressure is
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often an extrapolated value. A common laboratory method for small quantities is the Thiele tube
method.

Protocol:

A small amount of the substance is placed in a fusion tube.
o Acapillary tube, sealed at one end, is placed inverted into the fusion tube.

e The setup is attached to a thermometer and heated in a Thiele tube containing a high-boiling
liquid (e.g., mineral oil).

» As the temperature rises, a stream of bubbles will emerge from the capillary tube.

e The heat is removed, and the temperature at which the liquid just begins to enter the
capillary tube is recorded as the boiling point.
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Workflow for Boiling Point Determination.

Determination of Solubility
The shake-flask method is a standard procedure for determining the equilibrium solubility of a

compound.

Protocol:
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An excess amount of solid cyclohexanesulfonamide is added to a known volume of the
solvent (e.g., water, ethanol) in a sealed flask.

The flask is agitated at a constant temperature (e.g., 25 °C) for a sufficient period (e.g., 24-
48 hours) to ensure equilibrium is reached.

The solution is then filtered to remove undissolved solid.

The concentration of cyclohexanesulfonamide in the filtrate is determined using a suitable
analytical technique, such as HPLC or UV-Vis spectroscopy.

(Add excess solid to solvent)
Ggitate at constant temperature for 24-480
Gilter to remove undissolved solid)

(Analyze filtrate concentration (H PLC/UV—Vis))

Click to download full resolution via product page

Workflow for Solubility Determination.
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Determination of pKa

The pKa of a sulfonamide can be determined by methods such as potentiometric titration or
UV-Vis spectrophotometry as a function of pH.

Protocol (Spectrophotometric):

A series of buffer solutions with a range of known pH values are prepared.

o A stock solution of cyclohexanesulfonamide is prepared.

 Aliquots of the stock solution are added to each buffer solution to a constant final
concentration.

e The UV-Vis absorbance spectrum of each solution is recorded.

e The absorbance at a wavelength where the protonated and deprotonated species have
different absorptivities is plotted against pH.

e The pKa is determined from the inflection point of the resulting sigmoidal curve.
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Workflow for pKa Determination via UV-Vis Spectrophotometry.

Spectroscopic Data

While specific, publicly available spectra for cyclohexanesulfonamide are not readily found,
the expected spectral characteristics can be inferred from the known properties of
sulfonamides and cyclohexane derivatives.
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e 1H NMR: The spectrum would be expected to show complex multiplets in the aliphatic region
(approximately 1-4 ppm) corresponding to the protons of the cyclohexane ring. The protons
on the sulfonamide nitrogen would likely appear as a broad singlet, with its chemical shift
being dependent on the solvent and concentration.

e 13C NMR: The spectrum would show signals for the carbon atoms of the cyclohexane ring.

» IR Spectroscopy: Characteristic absorption bands would be expected for the N-H stretching
of the sulfonamide group (around 3300-3400 cm~1), and strong absorptions for the
asymmetric and symmetric stretching of the S=0O bonds (around 1330 cm~* and 1150 cm™1,
respectively).

e Mass Spectrometry: The mass spectrum would show the molecular ion peak. Common
fragmentation patterns for sulfonamides include the loss of SO-.

Biological Activity

Some sources suggest that cyclohexanesulfonamide may have applications as a synthetic
sweetener and may possess anti-inflammatory and antidepressant properties. However,
detailed studies on its mechanism of action and specific biological pathways are not
extensively documented in publicly available literature.[1][3]

Conclusion

Cyclohexanesulfonamide is a compound with well-defined, albeit not extensively published,
physical and chemical properties. Its synthesis is straightforward, and the characterization of its
properties can be achieved through standard laboratory protocols. This guide provides a
foundational understanding of this molecule for its application in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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